Cas no 1306785-87-4 ((2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid)
(2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-((2R,4R,6S)-2,6-dimethyltetrahydro-2H-pyran-4-yl)-2-((methoxycarbonyl)amino)acetic acid
- (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid
-
- Inchi: 1S/C11H19NO5/c1-6-4-8(5-7(2)17-6)9(10(13)14)12-11(15)16-3/h6-9H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,7+,8?,9-/m1/s1
- InChI Key: LQWDQTWSVKTRDK-HCCIXBLDSA-N
- SMILES: O1[C@@H](C)CC([C@H](C(=O)O)NC(=O)OC)C[C@H]1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 284
- Topological Polar Surface Area: 84.9
(2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002246-1g |
(R)-2-((2R,4R,6S)-2,6-dimethyltetrahydro-2H-pyran-4-yl)-2-((methoxycarbonyl)amino)acetic acid |
1306785-87-4 | 97% | 1g |
1,326.15 USD | 2021-06-11 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11962-5g |
(R)-2-((2R,4r,6S)-2,6-dimethyltetrahydro-2H-pyran-4-yl)-2-((methoxycarbonyl)amino)acetic acid |
1306785-87-4 | 95% | 5g |
$2550 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847374-1g |
(αR,2R,6S)-Tetrahydro-α-[(methoxycarbonyl)amino]-2,6-dimethyl-2H-pyran-4-acetic acid |
1306785-87-4 | 98% | 1g |
¥10071.00 | 2024-08-09 |
(2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid
Recent Advances in the Study of (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid (CAS: 1306785-87-4)
The compound (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid (CAS: 1306785-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.
One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the product. This method involves a series of stereoselective reactions, including the use of chiral auxiliaries and catalysts, to achieve the desired (2R,6S) configuration. The improved synthesis not only facilitates large-scale production but also ensures the consistency and quality of the compound for further biological evaluations.
In terms of biological activity, recent studies have demonstrated that (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, in vitro assays have shown that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents with improved selectivity and reduced side effects compared to existing drugs.
Furthermore, pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and metabolic stability. Animal models have indicated that the compound achieves sufficient plasma concentrations and demonstrates a prolonged half-life, making it a viable candidate for further preclinical development. Researchers are also exploring its potential applications in other therapeutic areas, such as neurodegenerative diseases and cancer, given its ability to modulate specific signaling pathways.
In conclusion, the recent research on (2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid (CAS: 1306785-87-4) highlights its significant potential in drug discovery and development. The advancements in synthetic methodologies, coupled with its promising biological activity and pharmacokinetic profile, underscore its value as a candidate for further investigation. Future studies will likely focus on optimizing its structure-activity relationships and evaluating its efficacy and safety in more complex biological systems.
1306785-87-4 ((2R)-2-[(2R,6S)-2,6-Dimethyloxan-4-yl]-2-(methoxycarbonylamino)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)